Cas no 1447671-76-2 (2-Pentyl benzyl sulfide)

• Product Name: 2-Pentyl benzyl sulfide
• CAS No: 1447671-76-2
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 4600405
• Update Time: 2025-06-11

2-Pentyl benzyl sulfide Chemical and Physical Properties

Names and Identifiers

• pentan-2-ylsulfanylmethylbenzene
• 2-Pentyl benzyl sulfide

• Inchi： 1S/C12H18S/c1-3-7-11(2)13-10-12-8-5-4-6-9-12/h4-6,8-9,11H,3,7,10H2,1-2H3
• InChI Key： LFYSNTFDOYCFHT-UHFFFAOYSA-N
• SMILES： C1(CSC(CCC)C)=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Additional information on 2-Pentyl benzyl sulfide

Recent Advances in the Study of 2-Pentyl Benzyl Sulfide (CAS: 1447671-76-2) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-Pentyl benzyl sulfide (CAS: 1447671-76-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing organic compound has demonstrated promising potential in various applications, including drug discovery, material science, and agrochemical development. The unique structural features of 2-Pentyl benzyl sulfide, characterized by the presence of a pentyl group and a benzyl sulfide moiety, contribute to its diverse reactivity and biological activity.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-Pentyl benzyl sulfide derivatives as potential antimicrobial agents. The research team employed a combination of computational modeling and experimental assays to investigate the structure-activity relationship (SAR) of these compounds. Their findings revealed that specific modifications to the pentyl chain length and the introduction of electron-withdrawing groups on the benzyl ring could significantly enhance the antimicrobial potency against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Another notable development comes from the field of material science, where researchers have investigated the use of 2-Pentyl benzyl sulfide as a precursor for the synthesis of novel polymeric materials. A study in ACS Applied Materials & Interfaces demonstrated that this compound could serve as a versatile building block for creating sulfur-rich polymers with unique optical and electronic properties. These materials showed potential applications in organic electronics and sensing technologies, owing to their tunable bandgap and high thermal stability.

In the pharmaceutical sector, recent pharmacokinetic studies have shed light on the metabolic fate of 2-Pentyl benzyl sulfide. Research published in Drug Metabolism and Disposition employed advanced LC-MS/MS techniques to identify the major metabolites formed during hepatic metabolism. The study revealed that oxidation at the sulfur atom and ω-1 hydroxylation of the pentyl chain were the predominant metabolic pathways, providing valuable insights for future drug design efforts involving this scaffold.

The growing interest in 2-Pentyl benzyl sulfide has also spurred innovation in synthetic methodology. A recent publication in Organic Letters described a novel, environmentally benign protocol for its synthesis using transition-metal-free conditions. This approach not only improved the yield and purity of the target compound but also addressed sustainability concerns associated with traditional synthetic routes.

Looking ahead, researchers are particularly excited about the potential of 2-Pentyl benzyl sulfide derivatives in targeted drug delivery systems. Preliminary studies suggest that the sulfide moiety may facilitate conjugation with various drug molecules while maintaining favorable pharmacokinetic properties. As the scientific community continues to explore the multifaceted applications of this compound, it is expected to play an increasingly important role in bridging chemical biology with pharmaceutical development.